Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate

• IUPAC Name: methyl 5-cyano-6-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C8H6N2O3/c1-13-8(12)6-2-5(3-9)7(11)10-4-6/h2,4H,1H3,(H,10,11)
• InChI Key: LVRFNIGGWFTAGC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC(=O)C(=C1)C#N
• Molecular Formula: C8H6N2O3
• DSSTOX Substance ID: DTXSID20585465
• Molecular Weight: 178.14 g/mol
• CAS RN: 929973-87-5

Description

“Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate” is a synthetic organic compound with the molecular formula C8H6N2O3 and a molecular weight of 178.15. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6N2O3/c1-13-8(12)6-2-5(3-9)7(11)10-4-6/h2,4H,1H3,(H,10,11). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

“Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate” is a solid at room temperature. It has a molecular weight of 178.15.

Scientific Research Applications

Chemical Synthesis

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Relaxant Activity

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Anti-Asthmatic Drug Development

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Synthesis of 4H-Pyrans and 1,6-Dihydropyridines

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Vasorelaxant Activity

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Anticarcinogenic Activity

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Antimicrobial Activity

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Antioxidant Activity

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Safety and Hazards

The compound should be handled with caution. Safety data sheets (SDS) are available and should be consulted for detailed safety information. It is recommended to wear protective clothing and eye protection, and in case of contact with skin or eyes, rinse thoroughly with water.

Mechanism of Action

Target of Action

The primary target of Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate is the human uridine phosphorylase-1 (hUP1) enzyme . This enzyme plays a crucial role in controlling the cellular concentration of uridine (Urd), a natural pyrimidine nucleoside that participates in cellular processes such as RNA synthesis .

Mode of Action

Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate acts as a potent inhibitor of the hUP1 enzyme . By inhibiting this enzyme, it effectively controls the cellular concentration of Urd .

Biochemical Pathways

The compound’s action primarily affects the biochemical pathway involving the synthesis of RNA, given that Urd is a key participant in this process . By controlling the concentration of Urd, the compound indirectly influences RNA synthesis and, consequently, protein synthesis.

Result of Action

The compound’s action results in a decrease in the proliferation of HepG2 cells, a human liver cancer cell line . This decrease is primarily achieved through cell cycle arrest and senescence . The compound also increases the intracellular level of Urd and maintains a decrease in cell proliferation during chronic treatment .